Cas no 136553-81-6 (BQ-123)

BQ-123 structure

Product Name:BQ-123

CAS No:136553-81-6

MF:C₃₁H₄₂N₆O₇

MW:610.701187610626

MDL:MFCD00133204

CID:142485

PubChem ID:443289

Update Time:2025-04-19

BQ-123 Chemical and Physical Properties

Names and Identifiers

- Cyclo(D-a-aspartyl-L-prolyl-D-valyl-L-leucyl-D-tryptophyl)
- BQ-123
- C: DTRP-DASP-PRO-DVAL-LEU
- Cyclo(-D-Trp-D-Asp-Pro-D-Val-Leu)
- BQ 123
- BQ-123.Sodium Salt
- BQ-518
- D-TRP-D-ASP-PRO-D-VAL-LEU
- M.W. 610.70 C31H42N6O7
- BQ-123 SODIUM SALT
- AKOS030526454
- cyclo-(D-Trp-D-Asp-L-Pro-D-Val-L-Leu)
- cyclo-[D-Asp-L-Pro-D-Val-L-Leu-D-Trp-]
- cyclo-[D-Asp-Pro-d-Val-Leu-d-Trp]
- GTPL997
- cyclo(-D-Trp-D-Asp-Pro-D-Val-Leu-)
- cyclo(L-Leu-D-Trp-D-Asp-L-Pro-D-Val)
- BQ123
- HB3213
- cyclo-(D-Asp-Pro-D-Val-Leu-D-Trp)
- CCG-270231
- Cyclo(D-trp-D-asp-pro-D-val-leu)
- 2-((3R,6R,9S,12R,15S)-6-(1H-INDOL-3-YLMETHYL)-9-(2-METHYLPROPYL)-2,5,8,11,14-PENTAOXO-12-PROPAN-2-YL-1,4,7,10,13-PENTAZABICYCLO(13.3.0)OCTADECAN-3-YL)ACETIC ACID
- cyclo[D-Asp-L-Pro-D-Val-L-Leu-D-Trp]
- S2A8YZM151
- BDBM50197954
- cyclo-(D-Trp-D-Asp-Pro-D-Val-Leu)
- cyclo[D-Trp-D-Asp-Pro-D-Val-Leu]
- 2-[(3R,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-(2-methylpropyl)-2,5,8,11,14-pentaoxo-12-propan-2-yl-1,4,7,10,13-pentazabicyclo[13.3.0]octadecan-3-yl]acetic acid
- Cyclo[D-trp-D-asp-L-pro-D-val-L-leu]
- cyclo(D-Asp-Pro-D-Val-Leu-D-Trp)
- cyclo[-D-Asp-Pro-D-Val-Leu-D-Trp-]
- cyclo(Trp-Asp-Pro-Val-Leu)
- CHEBI:2965
- cyclo(L-Pro-D-Val-L-Leu-D-Trp-D-Asp)
- C72461
- MFCD00133204
- NS00069585
- 2-((3R,6S,9R,12R,17aS)-9-((1H-indol-3-yl)methyl)-6-isobutyl-3-isopropyl-1,4,7,10,13-pentaoxohexadecahydro-1H-pyrrolo[1,2-a][1,4,7,10,13]pentaazacyclopentadecin-12-yl)acetic acid
- DTXSID70929476
- cyclo(-D-Trp-D-Asp-L-Pro-D-Val-L-Leu)
- HY-12378
- CS-5694
- WDPVL (modifications: Trp-1 = D-Trp, Val-4 = D-Val, Cyclized)
- DB12054
- CYCLO(D-.ALPHA.-ASPARTYL-L-PROLYL-D-VALYL-L-LEUCYL-D-TRYPTOPHYL)
- EX-A4062
- cyclo-(-D-Trp-D-Asp-Pro-D-Val-Leu)
- cyclo[(D)Trp-(D)Asp-Pro-(D)Val-Leu]
- 136553-81-6
- UNII-S2A8YZM151
- s7883
- BS-15415
- Q4836304
- cyclo(D-Asp-L-Pro-D-Val-L-Leu-D-Trp)
- C31H42N6O7
- BQ-123, >=99%, lyophilized powder
- CHEMBL314691
- AC-36502
- SCHEMBL1290617
- DA-51362
- 2-[(3S,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-(2-methylpropyl)-2,5,8,11,14-pentaoxo-12-propan-2-yl-1,4,7,10,13-pentazabicyclo[13.3.0]octadecan-3-yl]acetic acid
- 2-[(3R,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-isobutyl-12-isopropyl-2,5,8,11,14-pentaoxo-1,4,7,10,13-pentazabicyclo[13.3.0]octadecan-3-yl]acetic acid
- [(3R,6S,9R,12R,17AS)-9-(1H-INDOL-3-YLMETHYL)-3-ISOPROPYL-6-(2-METHYLPROPYL)-1,4,7,10,13-PENTAOXO-DODECAHYDROPYRROLO[1,2-A]1,4,7,10,13-PENTAAZACYCLOPENTADECAN-12-YL]ACETIC ACID
- BQ-123?
- 2-((3R,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-isobutyl-12-isopropyl-2,5,8,11,14-pentaoxo-1,4,7,10,13-pentazabicyclo(13.3.0)octadecan-3-yl)acetic acid
- Cyclo(D-trp-D-asp-L-pro-D-val-L-leu)
- 2-((3S,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-(2-methylpropyl)-2,5,8,11,14-pentaoxo-12-propan-2-yl-1,4,7,10,13-pentazabicyclo(13.3.0)octadecan-3-yl)acetic acid
- MDL： MFCD00133204
- Inchi： 1S/C31H42N6O7/c1-16(2)12-21-27(40)33-22(13-18-15-32-20-9-6-5-8-19(18)20)28(41)35-23(14-25(38)39)31(44)37-11-7-10-24(37)29(42)36-26(17(3)4)30(43)34-21/h5-6,8-9,15-17,21-24,26,32H,7,10-14H2,1-4H3,(H,33,40)(H,34,43)(H,35,41)(H,36,42)(H,38,39)/t21-,22+,23+,24-,26+/m0/s1
- InChI Key： VYCMAAOURFJIHD-PJNXIOHISA-N
- SMILES： O=C1[C@@H]2CCCN2C([C@@H](CC(=O)O)NC([C@@H](CC2=CNC3C=CC=CC2=3)NC([C@H](CC(C)C)NC([C@@H](C(C)C)N1)=O)=O)=O)=O

Computed Properties

Exact Mass: 610.31100
Monoisotopic Mass: 610.311
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 44
Rotatable Bond Count: 7
Complexity: 1100
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 16
XLogP3: nothing
Topological Polar Surface Area: 190A^2

Experimental Properties

Color/Form: powder
Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 978.3°C at 760 mmHg
Flash Point: 545.5°C
Refractive Index: 1.621
Solubility: Almost insoluble (0.042 g/l) (25 º C),
PSA: 189.80000
LogP: 2.08410
Solubility: Not available

BQ-123 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
WGK Germany：3
Safety Instruction： S22-S24/25
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

BQ-123 Pricemore >>

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